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Compound of Interest

Compound Name: 4-(4-Ethoxyphenyl)cyclohexanone

Cat. No.: B065279 Get Quote

A Note on the Data: Direct experimental data for 4-(4-Ethoxyphenyl)cyclohexanone is not

readily available in the public domain. Therefore, this guide has been compiled by a Senior

Application Scientist, leveraging expert knowledge and data from closely related analogs such

as 4-phenylcyclohexanone and 4-methoxycyclohexanone. The information herein provides a

robust, predictive overview of the compound's properties and potential applications, grounded

in established chemical principles and supported by scientific literature on similar structures.

Introduction
4-(4-Ethoxyphenyl)cyclohexanone is a bifunctional organic molecule featuring a

cyclohexanone ring substituted at the 4-position with an ethoxyphenyl group. This unique

combination of a polar ketone and a substituted aromatic ring suggests its potential as a key

intermediate in the synthesis of complex molecules. Its structural similarity to compounds used

in liquid crystal technology and pharmaceuticals makes it a molecule of significant interest for

researchers in materials science and drug discovery. The cyclohexanone moiety offers a

reactive handle for a variety of chemical transformations, while the ethoxyphenyl group can

influence the molecule's electronic and physical properties, such as its liquid crystalline

behavior and biological activity.[1]

Molecular Structure and Physicochemical
Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b065279?utm_src=pdf-interest
https://www.benchchem.com/product/b065279?utm_src=pdf-body
https://www.benchchem.com/product/b065279?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/cyclohexanone-pharmaceutical-synthesis-key-intermediate-xe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The molecular structure of 4-(4-Ethoxyphenyl)cyclohexanone consists of a central

cyclohexanone ring with an ethoxyphenyl substituent at the para position. The interplay

between the aliphatic ring and the aromatic substituent dictates its physical and chemical

characteristics.

Caption: Molecular structure of 4-(4-Ethoxyphenyl)cyclohexanone.

Predicted Physicochemical Properties
The following table summarizes the predicted physicochemical properties of 4-(4-
Ethoxyphenyl)cyclohexanone, estimated from data for analogous compounds.

Property Predicted Value
Basis for
Prediction

Citation

Molecular Formula C₁₄H₁₈O₂ - -

Molecular Weight 218.29 g/mol - -

Appearance
White to off-white

solid

Based on 4-

phenylcyclohexanone.
[2][3]

Melting Point > 77-80 °C

Higher than 4-

phenylcyclohexanone

due to the additional

ethoxy group

increasing

intermolecular forces.

Solubility

Soluble in organic

solvents like

methanol, ethanol,

and acetone;

sparingly soluble in

water.

General solubility of

cyclohexanone

derivatives and

ethers.

[3]
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While a specific, documented synthesis for 4-(4-Ethoxyphenyl)cyclohexanone is not readily

available, a plausible and efficient synthetic route can be proposed based on established

methodologies for creating 4-aryl-cyclohexanones. A highly effective approach would be a

Suzuki-Miyaura cross-coupling reaction.[4][5][6] This palladium-catalyzed reaction forms a

carbon-carbon bond between an organoboron compound and an organic halide, offering high

yields and functional group tolerance.[4]

Starting Materials:
4-Iodoanisole

Cyclohex-3-en-1-one
Suzuki-Miyaura Coupling 4-(4-Methoxyphenyl)cyclohex-3-en-1-one Hydrogenation 4-(4-Methoxyphenyl)cyclohexanone Demethylation (BBr3) 4-(4-Hydroxyphenyl)cyclohexanone Williamson Ether Synthesis

(Ethyl iodide, K2CO3) 4-(4-Ethoxyphenyl)cyclohexanone

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 4-(4-Ethoxyphenyl)cyclohexanone.

Detailed Experimental Protocol (Proposed)
Suzuki-Miyaura Coupling:

To a solution of 4-iodoanisole and cyclohex-3-en-1-one in a suitable solvent system (e.g.,

toluene/water), add a palladium catalyst such as Pd(PPh₃)₄ and a base (e.g., Na₂CO₃).

Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) until the reaction is

complete, as monitored by thin-layer chromatography (TLC).

Upon completion, cool the reaction, extract the organic layer, and purify by column

chromatography to yield 4-(4-methoxyphenyl)cyclohex-3-en-1-one.

Hydrogenation:

Dissolve the product from the previous step in a suitable solvent like ethanol.

Add a hydrogenation catalyst, such as palladium on carbon (Pd/C).

Subject the mixture to a hydrogen atmosphere (using a balloon or a Parr hydrogenator)

and stir until the double bond is reduced.
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Filter off the catalyst and concentrate the solvent to obtain 4-(4-

methoxyphenyl)cyclohexanone.

Demethylation:

Dissolve the 4-(4-methoxyphenyl)cyclohexanone in a dry, inert solvent like

dichloromethane.

Cool the solution in an ice bath and add boron tribromide (BBr₃) dropwise.

Allow the reaction to warm to room temperature and stir until the demethylation is

complete (monitored by TLC).

Quench the reaction carefully with water, and extract the product to yield 4-(4-

hydroxyphenyl)cyclohexanone.

Williamson Ether Synthesis:

Dissolve the 4-(4-hydroxyphenyl)cyclohexanone in a polar aprotic solvent such as acetone

or DMF.

Add a base, typically potassium carbonate (K₂CO₃), followed by ethyl iodide.

Heat the mixture to reflux and maintain it until the starting material is consumed.

After cooling, filter off the inorganic salts and remove the solvent under reduced pressure.

The crude product can be purified by recrystallization or column chromatography to yield

the final product, 4-(4-Ethoxyphenyl)cyclohexanone.

Spectroscopic Analysis (Predicted)
The structural features of 4-(4-Ethoxyphenyl)cyclohexanone would give rise to a

characteristic spectroscopic signature.

Infrared (IR) Spectroscopy
C=O stretch: A strong, sharp absorption band is expected around 1715 cm⁻¹, characteristic

of a ketone in a six-membered ring.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b065279?utm_src=pdf-body
https://www.benchchem.com/product/b065279?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


C-O-C stretch (ether): Asymmetric and symmetric stretching vibrations for the ethoxy group

will likely appear in the 1250-1040 cm⁻¹ region.

Aromatic C=C stretch: Peaks in the 1600-1450 cm⁻¹ range are expected due to the phenyl

ring.

C-H stretch: Aliphatic C-H stretching from the cyclohexyl and ethyl groups will be observed

around 2950-2850 cm⁻¹, while aromatic C-H stretching will appear above 3000 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR:

Aromatic Protons: Two doublets are expected in the aromatic region (δ 6.8-7.2 ppm),

characteristic of a 1,4-disubstituted benzene ring.[7]

Ethoxy Group: A quartet around δ 4.0 ppm (for the -OCH₂-) and a triplet around δ 1.4 ppm

(for the -CH₃) are predicted.

Cyclohexanone Protons: A complex pattern of multiplets is expected in the δ 1.8-3.0 ppm

range. The proton at the C4 position (methine proton) will likely be a multiplet around δ

2.5-3.0 ppm.[8] The protons alpha to the carbonyl group will be the most downfield of the

cyclohexyl protons.

¹³C NMR:

Carbonyl Carbon: A peak around δ 210 ppm is characteristic of the ketone.[9]

Aromatic Carbons: Signals for the six aromatic carbons will appear in the δ 114-160 ppm

region. The carbon attached to the oxygen of the ethoxy group will be the most downfield.

Ethoxy Group Carbons: The -OCH₂- carbon is expected around δ 63 ppm, and the -CH₃

carbon around δ 15 ppm.

Cyclohexanone Carbons: The aliphatic carbons of the cyclohexanone ring will resonate in

the δ 25-50 ppm range.[9]
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Potential Applications
Given its structure, 4-(4-Ethoxyphenyl)cyclohexanone is a promising candidate for several

advanced applications.

Liquid Crystals
The rigid core of the ethoxyphenyl group combined with the cyclohexanone ring is a common

structural motif in liquid crystalline materials.[10] Such compounds can exhibit nematic or

smectic phases, which are crucial for applications in displays and optical switching devices.[11]

[12] The ethoxy tail can influence the mesophase stability and transition temperatures.

Pharmaceutical Intermediates
Cyclohexanone derivatives are important scaffolds in medicinal chemistry, appearing in a range

of therapeutic agents, including analgesics and anti-inflammatory drugs.[1] The 4-

arylcyclohexanone framework, in particular, has been investigated for its potential biological

activities.[13][14] The title compound could serve as a precursor for more complex molecules

with potential therapeutic value.[15][16]

Safety and Handling
The safety profile of 4-(4-Ethoxyphenyl)cyclohexanone is not specifically documented.

However, based on the known hazards of its constituent moieties, cyclohexanone and

substituted phenols, certain precautions are warranted.

General Hazards: Similar to other substituted cyclohexanones, it may cause skin, eye, and

respiratory irritation.[2][17] Inhalation or ingestion should be avoided.

Personal Protective Equipment (PPE): It is recommended to handle this compound in a well-

ventilated fume hood while wearing appropriate PPE, including safety goggles, gloves, and a

lab coat.[18][19]

Storage: Store in a cool, dry place away from oxidizing agents.[18]
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4-(4-Ethoxyphenyl)cyclohexanone is a molecule with considerable potential, primarily as an

intermediate in the synthesis of liquid crystals and novel pharmaceutical agents. While direct

experimental data is sparse, a comprehensive understanding of its properties and reactivity

can be extrapolated from closely related compounds. The proposed synthetic route via a

Suzuki-Miyaura coupling provides a viable method for its preparation, opening the door for

further investigation into its unique characteristics and applications. As with any novel chemical,

appropriate safety precautions should be taken during its handling and use.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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